4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole

• IUPAC Name: 4-(2-chloroethyl)-1-ethyltriazole
• InChI: InChI=1S/C6H10ClN3/c1-2-10-5-6(3-4-7)8-9-10/h5H,2-4H2,1H3
• InChI Key: WCCJAOGSRSANHL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=N1)CCCl
• Molecular Formula: C6H10ClN3
• Molecular Weight: 159.62 g/mol

Description

4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole, commonly known as CCT or etoposide, is a synthetic compound that has been widely used in scientific research for its anticancer properties. It belongs to a class of drugs called topoisomerase inhibitors, which work by preventing the DNA from unwinding during cell division, ultimately leading to cell death.

Mechanism of Action

The mechanism of action of 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole involves the inhibition of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By preventing the DNA from unwinding during cell division, the drug ultimately leads to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole include DNA damage, cell cycle arrest, and apoptosis. The drug has been shown to induce DNA double-strand breaks, leading to activation of the DNA damage response pathway. It also causes cell cycle arrest at the G2/M phase, ultimately leading to apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole in lab experiments is its effectiveness in treating various types of cancer. It is also relatively easy to synthesize and has a long shelf life. However, one limitation is that it can be toxic to healthy cells, leading to unwanted side effects. It is also not effective against all types of cancer.

Future Directions

There are several future directions for research involving 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole. One area of interest is the development of new formulations and delivery methods to enhance its efficacy and reduce toxicity. Another area of research is the identification of biomarkers that can predict patient response to the drug. Additionally, there is a need for further studies to understand the mechanism of action and potential side effects of the drug. Finally, there is a need for clinical trials to evaluate the safety and efficacy of the drug in different patient populations.

Synthesis Methods

The synthesis of 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole involves the reaction of 2-chloroethylamine hydrochloride with ethyl propiolate in the presence of a base such as sodium hydroxide. The resulting product is then reacted with sodium azide and copper sulfate to form 4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole.

Scientific Research Applications

4-(2-chloroethyl)-1-ethyl-1H-1,2,3-triazole has been extensively used in scientific research, particularly in the field of oncology. It has been shown to be effective in treating various types of cancer, including lung cancer, testicular cancer, and lymphomas. It is also used in combination with other chemotherapy drugs to enhance their efficacy.